Cas no 2138345-96-5 (ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate)

• Product Name: ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate
• CAS No: 2138345-96-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6585478
• PubChem ID: 165473124
• Update Time: 2025-10-30

ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate
• 2138345-96-5
• EN300-1117045

• Inchi： 1S/C15H21NO3/c1-4-19-14(17)9-11-8-10(2)16-15-12(11)6-5-7-13(15)18-3/h5-7,10-11,16H,4,8-9H2,1-3H3
• InChI Key： NVHVJWYJDJVESG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1NC(C)CC2CC(=O)OCC

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate

Introduction to Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate (CAS No. 2138345-96-5)

Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138345-96-5, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as 8-methoxy and 2-methyl enhances its structural complexity and influences its chemical properties, making it a subject of interest for synthetic chemists and medicinal researchers.

The synthesis of Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The tetrahydroquinoline core is a key structural motif that contributes to the compound's unique pharmacological profile. Recent advancements in synthetic methodologies have enabled the efficient preparation of this derivative, facilitating further exploration of its biological potential.

In the realm of pharmaceutical research, Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate has been studied for its potential role in modulating various biological pathways. The 8-methoxy group introduces a hydrophobic moiety that can interact with specific targets in biological systems, while the 2-methyl substituent contributes to the compound's overall stability and bioavailability. These features make it a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the significance of tetrahydroquinoline derivatives in the development of novel therapeutic agents. For instance, researchers have explored the antimicrobial and anti-inflammatory properties of similar compounds, suggesting that Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate may exhibit comparable effects. Preliminary in vitro experiments have demonstrated promising results in terms of inhibiting certain enzymatic activities associated with inflammatory responses.

The pharmacokinetic profile of Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate is another critical aspect that has been examined. Its molecular structure suggests good solubility in both lipophilic and hydrophilic environments, which could facilitate its absorption and distribution within the body. Additionally, the presence of polar functional groups may contribute to its metabolic stability, allowing for prolonged half-life and sustained therapeutic effects.

In conclusion, Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research. As our understanding of biological pathways continues to evolve, compounds like Ethyl 2-(8-methoxy-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl)acetate are poised to play a crucial role in the development of next-generation pharmaceuticals.